Cas no 2137746-85-9 (Butanamide, 3-methyl-N-(4-phenyl-3-piperidinyl)-)

• Product Name: Butanamide, 3-methyl-N-(4-phenyl-3-piperidinyl)-
• CAS No: 2137746-85-9
• MF: C₁₆H₂₄N₂O
• MW: 260.374564170837
• CID: 5258454
• Update Time: 2025-05-21

Butanamide, 3-methyl-N-(4-phenyl-3-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

• Butanamide, 3-methyl-N-(4-phenyl-3-piperidinyl)-

• Inchi： 1S/C16H24N2O/c1-12(2)10-16(19)18-15-11-17-9-8-14(15)13-6-4-3-5-7-13/h3-7,12,14-15,17H,8-11H2,1-2H3,(H,18,19)
• InChI Key： IKEOZIPFEUJHQD-UHFFFAOYSA-N
• SMILES： C(NC1C(C2=CC=CC=C2)CCNC1)(=O)CC(C)C

Additional information on Butanamide, 3-methyl-N-(4-phenyl-3-piperidinyl)-

Butanamide, 3-methyl-N-(4-phenyl-3-piperidinyl) (CAS No. 2137746-85-9): A Comprehensive Overview

Butanamide, 3-methyl-N-(4-phenyl-3-piperidinyl), identified by its CAS number 2137746-85-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the amide class of molecules, characterized by its carbonyl group linked to a nitrogen atom. The presence of a butanamide backbone and substituents such as 3-methyl and 4-phenyl-3-piperidinyl groups imparts unique chemical and pharmacological properties, making it a subject of interest for various applications.

The structural composition of Butanamide, 3-methyl-N-(4-phenyl-3-piperidinyl) makes it a versatile intermediate in synthetic chemistry. The combination of the amide functional group with the piperidine ring system suggests potential interactions with biological targets, which has led to its investigation in drug discovery efforts. Specifically, the phenyl group and the piperidinyl moiety can influence the compound's solubility, bioavailability, and binding affinity to biological receptors.

In recent years, there has been a growing interest in exploring novel amide derivatives for their therapeutic potential. The 4-phenyl-3-piperidinyl substituent in this compound is particularly noteworthy, as piperidine derivatives are known for their role in various pharmacological agents. Studies have shown that piperidine-based structures can enhance metabolic stability and improve oral bioavailability, making them valuable in the development of small-molecule drugs.

One of the most compelling aspects of Butanamide, 3-methyl-N-(4-phenyl-3-piperidinyl) is its potential as a building block for more complex pharmacophores. Researchers have leveraged its scaffold to design molecules with targeted biological activities. For instance, modifications at the 3-methyl position or the 4-phenyl group can fine-tune the compound's interactions with specific enzymes or receptors. This flexibility has opened up avenues for developing novel therapeutics against various diseases.

The pharmacological profile of this compound has been the focus of several preclinical studies. Initial investigations have suggested that it may exhibit properties relevant to central nervous system (CNS) disorders. The piperidine ring is commonly found in drugs used to treat conditions such as depression and anxiety, indicating that Butanamide, 3-methyl-N-(4-phenyl-3-piperidinyl) could potentially have similar effects. However, further research is needed to fully elucidate its mechanism of action and therapeutic efficacy.

In addition to its pharmacological applications, Butanamide, 3-methyl-N-(4-phenyl-3-piperidinyl) has shown promise in material science. Its unique structural features make it a candidate for developing new polymers or coatings with enhanced properties. The amide group can participate in hydrogen bonding networks, leading to improved material stability and functionality. This dual utility as both a pharmaceutical intermediate and a material science component underscores the compound's broad industrial relevance.

The synthesis of Butanamide, 3-methyl-N-(4-phenyl-3-piperidinyl) involves multi-step organic reactions that require careful optimization. Key steps typically include condensation reactions to form the amide bond, followed by functional group transformations to introduce the 4-phenyl and 3-methyl substituents. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels necessary for pharmaceutical applications.

The analytical characterization of this compound is critical for ensuring its quality and consistency. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely used to confirm its structure and assess impurities. These analytical methods provide detailed insights into the compound's molecular structure and help ensure that it meets regulatory standards for pharmaceutical use.

The future prospects for Butanamide, 3-methyl-N-(4-phenyl-3-piperidinyl) are promising, with ongoing research aimed at expanding its applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area. By leveraging computational modeling and high-throughput screening techniques, researchers can accelerate the discovery of novel derivatives with enhanced pharmacological properties.

In conclusion, Butanamide, 3-methyl-N-(4-phenyl-3-piperidinyl), CAS No.2137746-85-9, represents a significant advancement in organic chemistry with potential implications for both pharmaceuticals and materials science. Its unique structural features and versatile reactivity make it a valuable asset in drug discovery efforts targeting CNS disorders among other conditions. As research continues to uncover new applications for this compound, its importance in modern chemistry is bound to grow.